Cas no 2229304-92-9 (tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate
• CAS No: 2229304-92-9
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5923195
• PubChem ID: 165715386
• Update Time: 2025-05-04

tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate
• 2229304-92-9
• EN300-1885546
• tert-butyl N-[4-(1-amino-2-hydroxyethyl)-2-methylphenyl]carbamate

• Inchi： 1S/C14H22N2O3/c1-9-7-10(11(15)8-17)5-6-12(9)16-13(18)19-14(2,3)4/h5-7,11,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： VUUFFMQFDYRXOZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate

Introduction to tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2229304-92-9)

Tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229304-92-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, a methylphenyl ring, and an N-substituted aminoalkanol moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The tert-butyl group at the N-terminal position serves as a steric shield, influencing the compound's solubility, metabolic stability, and interactions with biological targets. This feature is particularly valuable in drug design, as it can enhance binding affinity and reduce off-target effects. The methylphenyl ring, also known as anisole derivative, introduces a hydrophobic pocket that can interact favorably with lipid-rich environments within biological membranes. This structural element is often exploited in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier more efficiently.

The N-substituted aminoalkanol moiety at the 4-position of the phenyl ring is a critical feature that imparts both hydrophilic and hydrophobic characteristics to the molecule. The presence of a primary amine group (-NH₂) allows for further functionalization via coupling reactions, making it a versatile intermediate in peptide mimetics and other biologically active molecules. Additionally, the 2-hydroxyethyl side chain enhances water solubility, which is crucial for oral bioavailability and intravenous administration.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate as a lead compound for developing novel therapeutic agents. Studies have demonstrated its inhibitory activity against various enzymes and receptors implicated in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter release and receptor binding has been explored through both in silico simulations and experimental validations.

In vitro studies have revealed that this carbamate derivative exhibits significant affinity for acetylcholinesterase (AChE), an enzyme critical for cognitive function whose inhibition is a primary strategy in treating dementia-related conditions. The tert-butyl group's steric bulk appears to enhance binding interactions with the AChE active site, potentially leading to higher efficacy compared to traditional carbamate-based acetylcholinesterase inhibitors. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and metabolic stability.

The structural motif of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate also finds relevance in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The combination of hydrophobic interactions provided by the methylphenyl ring and hydrogen bonding capabilities of the aminoalkanol side chain makes it an attractive scaffold for designing selective kinase inhibitors. Recent research has shown promising results in using this compound as a starting point for structure-based drug design (SBDD), where computational methods are employed to optimize its binding affinity and selectivity against specific kinases.

Another area of interest is the application of this compound in anti-inflammatory therapies. Carbamates have long been recognized for their anti-inflammatory properties, often mediated through inhibition of cyclooxygenase (COX) enzymes or modulation of inflammatory cytokine production. The unique structural features of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate may enable it to interact with inflammatory pathways distinct from those targeted by conventional nonsteroidal anti-inflammatory drugs (NSAIDs). This opens up possibilities for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate involves multi-step organic transformations that highlight its synthetic utility as an intermediate. Key synthetic steps include nucleophilic substitution reactions to introduce the aminoalkanol side chain, followed by carbamate formation using appropriate activating agents such as chloroformates or phosgene derivatives under controlled conditions. Advances in green chemistry have led to alternative synthetic routes that minimize hazardous waste generation while maintaining high yields and purity standards.

The pharmaceutical industry has shown considerable interest in exploring derivatives of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate due to its versatile structural framework. By modifying substituents on the phenyl ring or altering the aminoalkanol side chain, researchers can generate libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies have been instrumental in identifying potent analogs with improved pharmacological profiles.

In conclusion, tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2229304-92-9) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer multiple advantages in terms of biological activity, pharmacokinetic properties, and synthetic accessibility. Ongoing research efforts are focused on optimizing its therapeutic potential through rational drug design approaches, which may lead to novel treatments for neurological disorders, cancer, and inflammatory diseases.